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Compound of Interest

Compound Name: 1,3-Dimethoxybenzene-d3

Cat. No.: B15598718

Essential Safety and Handling Guide for 1,3-
Dimethoxybenzene-d3

This document provides immediate and essential safety protocols, operational guidance, and
disposal plans for the handling of 1,3-Dimethoxybenzene-d3 in a laboratory setting. The
following procedures are designed to ensure the safety of researchers, scientists, and drug
development professionals.

Hazard Identification and Safety Data

1,3-Dimethoxybenzene is classified as a combustible liquid that can cause skin, eye, and
respiratory tract irritation.[1] It is suspected of causing genetic defects.[2] Ingestion may lead to
gastrointestinal irritation, and inhalation at high concentrations could result in central nervous
system depression.[1]

Physical and Chemical Properties
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Property Value
Molecular Formula CsH1002
Molecular Weight 138.16 g/mol
Appearance Colorless to light brown liquid[1][3]
Boiling Point 217-218 °C[4]
Melting Point -52 °C[4]
Flash Point 87 - 88 °C[3][4]
Specific Gravity 1.065[4]
Hazard Classifications
Hazard Category

Skin Irritation

Category 2[2][4]

Eye Irritation

Category 2A[2][4]

Specific target organ toxicity — single exposure

(Respiratory tract irritation)

Category 3[2][4]

Suspected of causing genetic defects

Category 2[2]

Aquatic Hazard (short-term/acute)

Category 3

Personal Protective Equipment (PPE)

A comprehensive PPE plan is critical to minimize exposure. The following equipment must be

worn when handling 1,3-Dimethoxybenzene-d3.
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Equipment Specification Rationale
Protects against skin contact
) o and irritation.[1][4] Nitrile offers
Hand Protection Nitrile rubber gloves.[5][6][7] )
good resistance to solvents,
oils, and bases.[6][7]
) ) Prevents eye irritation from
Eye Protection Chemical splash goggles.[3][5]
splashes or vapors.[2][4]
Body Protection Long-sleeved lab coat.[3][5] Minimizes skin exposure.

Use in a well-ventilated area or

Respiratory Protection ]
with a fume hood.[1][2][4]

Avoid inhalation of vapors
which can cause respiratory
irritation.[1][2][4]

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational workflow is essential for safety.

e Preparation:

o Ensure a well-ventilated work area, preferably a chemical fume hood.[1][2][4]

o Confirm that an eyewash station and safety shower are readily accessible.[3][8]

o Don all required personal protective equipment.[4]

e Handling:

[¢]

[¢]

Do not eat, drink, or smoke in the handling area.[2]

o

o

o Storage:

Avoid direct contact with skin, eyes, and clothing.[1][2]

Keep the container tightly closed when not in use.[2][4]

Avoid sources of ignition as the substance is combustible.[1][2]
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o Store in a cool, dry, and well-ventilated area.[2][9]
o Keep containers securely sealed and protected from physical damage.[2]

o Store away from incompatible materials such as oxidizing agents.[9]

Emergency Procedures

Incident Response Protocol

Immediately flush skin with plenty of water for at
) least 15 minutes while removing contaminated
Skin Contact . . o
clothing.[1][4] Seek medical attention if irritation

persists.[4]

Immediately rinse eyes with water for several

minutes.[4] Remove contact lenses if present
Eye Contact . o

and easy to do so.[4] Continue rinsing and seek

medical attention if irritation continues.[2][4]

Move the individual to fresh air.[1][4] If breathing
Inhalation is difficult, administer oxygen.[1][4] Seek

medical attention.[1]

Do NOT induce vomiting.[1] If the person is
Ingestion conscious, give 2-4 cupfuls of water or milk.[1]

Seek immediate medical attention.[1]

For minor spills, absorb with an inert material

like sand or vermiculite and place in a suitable
Spill container for disposal.[2][4] For major spills,

evacuate the area and alert the appropriate

emergency response team.[2]

Disposal Plan

All waste containing 1,3-Dimethoxybenzene-d3 must be treated as hazardous waste.

o Waste Collection: Collect all waste material, including contaminated absorbents and
disposable PPE, in a clearly labeled, sealed container.[2]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://store.apolloscientific.co.uk/storage/msds/OR1557_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AC155235000&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR1557_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AC155235000&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/73224.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiI3eG16cHZyb21mMDkxd215ZXI2aHpiYmp1bXN4IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lKMTEyMDNfMTUxLTEwLTBfMSUyQzMtRGltZXRob3h5YmVuemVuZS5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSUoxMTIwM18xNTEtMTAtMF8xJTJDMy1EaW1ldGhveHliZW56ZW5lLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--6641d3f16e649793bcfd0dc6d2f479fcb152f0e2/MetaSci_MSIJ11203_151-10-0_1,3-Dimethoxybenzene.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiI3eG16cHZyb21mMDkxd215ZXI2aHpiYmp1bXN4IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lKMTEyMDNfMTUxLTEwLTBfMSUyQzMtRGltZXRob3h5YmVuemVuZS5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSUoxMTIwM18xNTEtMTAtMF8xJTJDMy1EaW1ldGhveHliZW56ZW5lLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--6641d3f16e649793bcfd0dc6d2f479fcb152f0e2/MetaSci_MSIJ11203_151-10-0_1,3-Dimethoxybenzene.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiI3eG16cHZyb21mMDkxd215ZXI2aHpiYmp1bXN4IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lKMTEyMDNfMTUxLTEwLTBfMSUyQzMtRGltZXRob3h5YmVuemVuZS5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSUoxMTIwM18xNTEtMTAtMF8xJTJDMy1EaW1ldGhveHliZW56ZW5lLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--6641d3f16e649793bcfd0dc6d2f479fcb152f0e2/MetaSci_MSIJ11203_151-10-0_1,3-Dimethoxybenzene.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiI3eG16cHZyb21mMDkxd215ZXI2aHpiYmp1bXN4IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lKMTEyMDNfMTUxLTEwLTBfMSUyQzMtRGltZXRob3h5YmVuemVuZS5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSUoxMTIwM18xNTEtMTAtMF8xJTJDMy1EaW1ldGhveHliZW56ZW5lLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--6641d3f16e649793bcfd0dc6d2f479fcb152f0e2/MetaSci_MSIJ11203_151-10-0_1,3-Dimethoxybenzene.pdf
https://store.apolloscientific.co.uk/storage/msds/OR1557_msds.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiI3eG16cHZyb21mMDkxd215ZXI2aHpiYmp1bXN4IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lKMTEyMDNfMTUxLTEwLTBfMSUyQzMtRGltZXRob3h5YmVuemVuZS5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSUoxMTIwM18xNTEtMTAtMF8xJTJDMy1EaW1ldGhveHliZW56ZW5lLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--6641d3f16e649793bcfd0dc6d2f479fcb152f0e2/MetaSci_MSIJ11203_151-10-0_1,3-Dimethoxybenzene.pdf
https://pim-resources.coleparmer.com/sds/73224.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiI3eG16cHZyb21mMDkxd215ZXI2aHpiYmp1bXN4IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lKMTEyMDNfMTUxLTEwLTBfMSUyQzMtRGltZXRob3h5YmVuemVuZS5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSUoxMTIwM18xNTEtMTAtMF8xJTJDMy1EaW1ldGhveHliZW56ZW5lLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--6641d3f16e649793bcfd0dc6d2f479fcb152f0e2/MetaSci_MSIJ11203_151-10-0_1,3-Dimethoxybenzene.pdf
https://pim-resources.coleparmer.com/sds/73224.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiI3eG16cHZyb21mMDkxd215ZXI2aHpiYmp1bXN4IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lKMTEyMDNfMTUxLTEwLTBfMSUyQzMtRGltZXRob3h5YmVuemVuZS5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSUoxMTIwM18xNTEtMTAtMF8xJTJDMy1EaW1ldGhveHliZW56ZW5lLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--6641d3f16e649793bcfd0dc6d2f479fcb152f0e2/MetaSci_MSIJ11203_151-10-0_1,3-Dimethoxybenzene.pdf
https://pim-resources.coleparmer.com/sds/73224.pdf
https://pim-resources.coleparmer.com/sds/73224.pdf
https://pim-resources.coleparmer.com/sds/73224.pdf
https://pim-resources.coleparmer.com/sds/73224.pdf
https://store.apolloscientific.co.uk/storage/msds/OR1557_msds.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiI3eG16cHZyb21mMDkxd215ZXI2aHpiYmp1bXN4IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lKMTEyMDNfMTUxLTEwLTBfMSUyQzMtRGltZXRob3h5YmVuemVuZS5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSUoxMTIwM18xNTEtMTAtMF8xJTJDMy1EaW1ldGhveHliZW56ZW5lLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--6641d3f16e649793bcfd0dc6d2f479fcb152f0e2/MetaSci_MSIJ11203_151-10-0_1,3-Dimethoxybenzene.pdf
https://store.apolloscientific.co.uk/storage/msds/OR1557_msds.pdf
https://www.benchchem.com/product/b15598718?utm_src=pdf-body
https://store.apolloscientific.co.uk/storage/msds/OR1557_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598718?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide
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o Disposal: Dispose of the waste through an authorized hazardous waste collection service in
accordance with all local, state, and federal regulations.[2][4] Do not dispose of it down the
drain.

Workflow for Handling 1,3-Dimethoxybenzene-d3
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Verify Fume Hood Operation

Don PPE:

- Nitrile Gloves
- Goggles
- Lab Coat

Locate Emergency Equipment:
- Eyewash
- Safety Shower

Proceed to Handling

Handling

Dispense Chemical in Fume Hood
Keep Container Tightly Sealed

Avoid Ignition Sources

After Use &enerate Waste

Storage /

Store in Cool, Dry, Ventilated Area Collect Waste in Labeled Container
Segregate from Incompatibles Dispose as Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for the safe handling of 1,3-Dimethoxybenzene-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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